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Compound of Interest

Compound Name: Amino-PEG27-amine
CAS No.: 2252208-09-4
Cat. No.: B3325981

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
characterization of Amino-PEG27-amine, a homobifunctional polyethylene glycol (PEG)
derivative. This document is intended to serve as a valuable resource for researchers and
professionals in drug development and related fields who utilize PEGylation technologies.

Core Properties of Amino-PEG27-amine

Amino-PEG27-amine is a linear PEG molecule with primary amine groups at both termini. The
PEG backbone consists of 27 ethylene glycol units. This structure imparts unique properties,
making it a valuable tool in bioconjugation, drug delivery, and proteomics.

Quantitative Data Summary

The key quantitative parameters for Amino-PEG27-amine are summarized in the table below.
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Property Value Data Source
Molecular Weight (MW) 1249.5 g/mol PubChem[1]
Polydispersity Index (PDI) Typically 1.02 - 1.05 Supplier Data

Note on Polydispersity Index (PDI): The PDI value indicates the uniformity of the polymer chain
lengths. A value close to 1.0 signifies a highly monodisperse sample with very little variation in
the size of the polymer chains. While a specific PDI for the 27-mer is not publicly available,
linear PEGs from reputable suppliers generally exhibit a PDI in the range of 1.02 to 1.05.

Applications in Research and Drug Development

The terminal amine groups of Amino-PEG27-amine are reactive towards various functional
groups, including carboxylic acids and activated esters, making it a versatile tool for a range of
applications.

PROTAC Linker

Amino-PEG-amine derivatives are frequently employed as linkers in the synthesis of
Proteolysis Targeting Chimeras (PROTACS).[2][3][4][5] PROTACSs are bifunctional molecules
that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and
subsequent degradation of the target protein. The PEG linker provides the necessary spatial
separation between the target-binding and E3 ligase-binding moieties and enhances the
solubility of the resulting PROTAC molecule.
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Figure 1: PROTAC mechanism utilizing a PEG linker.

Bioconjugation and PEGylation

The process of covalently attaching PEG chains to molecules, known as PEGylation, is a
widely used strategy to improve the pharmacokinetic and pharmacodynamic properties of
therapeutic proteins, peptides, and small molecules. The terminal amines of Amino-PEG27-
amine can be readily conjugated to biomolecules, enhancing their solubility, stability, and
circulation half-life, while reducing their immunogenicity.

Experimental Protocols for Characterization

Accurate characterization of Amino-PEG27-amine is crucial for its effective use. The following
sections provide detailed, generalized methodologies for key analytical techniques.

Determination of Molecular Weight by Mass
Spectrometry

Matrix-Assisted Laser Desorption/lonization Time-of-Flight Mass Spectrometry (MALDI-TOF
MS) is a powerful technique for determining the molecular weight and purity of PEG
derivatives.

Experimental Workflow:
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Figure 2: Workflow for MALDI-TOF MS analysis.
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Methodology:

e Sample Preparation:

[¢]

Prepare a 1 mg/mL solution of Amino-PEG27-amine in a suitable solvent (e.g., deionized
water or acetonitrile).

[¢]

Prepare a saturated solution of a suitable matrix, such as a-cyano-4-hydroxycinnamic acid
(CHCA), in a 1.1 mixture of acetonitrile and water containing 0.1% trifluoroacetic acid
(TFA).

o

Mix the sample and matrix solutions in a 1:1 (v/v) ratio.

[¢]

Spot 1 pL of the mixture onto a MALDI target plate and allow it to air dry.
e Instrumental Analysis:
o Analyze the sample using a MALDI-TOF mass spectrometer in positive ion reflector mode.

o Acquire spectra over a mass range appropriate for the expected molecular weight (e.g.,
m/z 500-2000).

o Calibrate the instrument using a standard peptide or polymer mixture with known
molecular weights.

e Data Analysis:

o The resulting spectrum will show a distribution of peaks, with each peak corresponding to
a PEG chain of a specific length.

o The molecular weight is determined from the m/z value of the most abundant peak in the
distribution.

o The presence of unreacted starting materials or side products can be identified as
separate peak distributions.
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Determination of Polydispersity Index (PDI) by Gel
Permeation Chromatography (GPC)

Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography
(SEC), separates molecules based on their hydrodynamic volume in solution and is the
standard method for determining the PDI of polymers.

Methodology:
e System Preparation:
o Use a GPC system equipped with a refractive index (RI) detector.

o Select a column set suitable for the molecular weight range of the PEG sample (e.g., a set
of columns with pore sizes appropriate for separating polymers in the 1-2 kDa range).

o The mobile phase is typically an aqueous buffer (e.g., phosphate-buffered saline) or an
organic solvent like tetrahydrofuran (THF).

 Calibration:
o Prepare a series of narrow PDI PEG standards of known molecular weights.
o Inject each standard and record the retention time.

o Construct a calibration curve by plotting the logarithm of the molecular weight versus the
retention time.

o Sample Analysis:

o Dissolve the Amino-PEG27-amine sample in the mobile phase at a known concentration
(e.g., 1-2 mg/mL).

o Inject the sample onto the GPC system.
o Record the chromatogram.

o Data Analysis:
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o From the chromatogram and the calibration curve, determine the number average
molecular weight (Mn) and the weight average molecular weight (Mw).

o Calculate the PDI using the following formula: PDI = Mw / Mn

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm the chemical structure of
the Amino-PEG27-amine, including the presence of the terminal amine groups and the
repeating ethylene glycol units.

Methodology:
e Sample Preparation:

o Dissolve approximately 5-10 mg of the Amino-PEG27-amine sample in a suitable
deuterated solvent (e.g., D20 or CDCIs).

o Transfer the solution to an NMR tube.
e 'H NMR Analysis:
o Acquire a *H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

o The spectrum should show a characteristic large singlet or multiplet around 3.6 ppm
corresponding to the methylene protons of the ethylene glycol repeating units (-O-CHz-
CH2-0O-).

o Signals corresponding to the protons on the carbons adjacent to the terminal amine
groups will appear at a different chemical shift, typically downfield from the main PEG
signal.

e 13C NMR Analysis:

o Acquire a 3C NMR spectrum.
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o The spectrum will show a major peak around 70 ppm corresponding to the carbons of the
ethylene glycol repeating units.

o Carbons adjacent to the terminal amine groups will have distinct chemical shifts,
confirming the presence of these functional groups.

By integrating the signals in the *H NMR spectrum corresponding to the terminal groups and
the repeating monomer units, the degree of polymerization and the molecular weight can also
be estimated.

Conclusion

This technical guide provides essential information on the molecular weight, polydispersity, and
characterization of Amino-PEG27-amine. The detailed experimental protocols for key
analytical techniques will aid researchers and drug development professionals in the effective
application and quality control of this important PEG derivative. The provided diagrams offer a
clear visualization of its application in PROTAC technology and the workflows for its
characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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